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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838

Essential Safety and Handling Guide for 1-
Bromo-2-chloroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Bromo-2-
chloroethane (CAS No. 107-04-0) to ensure the safety of laboratory personnel and the
integrity of research. Adherence to these protocols is essential due to the compound's
hazardous properties.

Hazard Identification and Quantitative Data

1-Bromo-2-chloroethane is a hazardous substance that is toxic if swallowed, harmful in
contact with skin or if inhaled, causes skin and serious eye irritation, may cause respiratory
irritation, and is suspected of causing genetic defects and cancer.[1][2][3]
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Property Value Source
Molecular Formula C2H4BrCl [1114]
Molecular Weight 143.41 g/mol [1]
Appearance Colorless liquid [2][5]
Odor Sweet [2]
Boiling Point 106-107 °C [2][4]
Melting Point -17 °C [2]
Density 1.723 g/mL at 25 °C [4]

Solubility in Water

6,900 mg/L at 25 °C

[1]

Vapor Pressure

4 hPa at 20 °C

[6]

Acute Toxicity, Oral (Rat LD50)

64 mg/kg

[6]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 1-Bromo-2-chloroethane.

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.chemicalbook.com/msds/1-bromo-2-chloroethane.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/232750
https://www.chemicalbook.com/msds/1-bromo-2-chloroethane.pdf
https://www.fishersci.com/store/msds?partNumber=AC214181000&countryCode=US&language=en
https://labproinc.com/products/1-bromo-2-chloroethane-500g-b0572-500g
https://www.fishersci.com/store/msds?partNumber=AC214181000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214181000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/232750
https://www.fishersci.com/store/msds?partNumber=AC214181000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/232750
https://www.chemicalbook.com/msds/1-bromo-2-chloroethane.pdf
https://bg.cpachem.com/msds?num=SB9960&dnl=sd_-_1-Bromo-2-chloroethane_%5BCAS_107-04-0%5D_%28SB9960%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB9960&dnl=sd_-_1-Bromo-2-chloroethane_%5BCAS_107-04-0%5D_%28SB9960%29_%28EU%29.pdf
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves must be inspected prior

to use.

To prevent skin contact, as the
substance is harmful and can

cause skin irritation.[1][3]

Eye and Face Protection

Safety goggles or a face
shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[3]

Skin and Body Protection

Lab coat, apron, or fire/flame
resistant and impervious
clothing. Disposable Tyvek-
type sleeves taped to gloves

are also recommended.

To prevent skin contact and
contamination of personal
clothing.[1][7]

Respiratory Protection

Use in a well-ventilated area,
preferably under a fume hood.
If ventilation is inadequate or
exposure limits are exceeded,
use a NIOSH-approved half-
face respirator with a
combination filter cartridge for
organic vapors, acid gas, and

particulates.

To prevent inhalation of
harmful vapors that can cause

respiratory irritation.[3][7]

Experimental Protocol: Safe Handling of 1-Bromo-2-

chloroethane

This protocol outlines the essential steps for safely handling 1-Bromo-2-chloroethane in a

laboratory setting.

3.1. Preparation and Precautionary Measures

o Obtain and Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly

read and understand the SDS for 1-Bromo-2-chloroethane.[3]
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o Work Area Preparation: Ensure work is conducted in a well-ventilated area, such as a
certified chemical fume hood.[1][3]

o Assemble all necessary materials: This includes the chemical, required apparatus,
appropriate PPE, and spill cleanup materials.

» Don appropriate PPE: Before handling the chemical, put on all required personal protective
equipment as detailed in the table above.[1]

3.2. Handling and Experimental Procedure

e Dispensing the Chemical: Carefully dispense the required amount of 1-Bromo-2-
chloroethane, avoiding splashes and the generation of aerosols.[1] Use non-sparking tools.

[1]

» Perform the Experiment: Conduct the experimental procedure, keeping the container tightly
closed when not in use.[1][8] Avoid contact with skin and eyes and inhalation of vapor.[8]

» Post-Experiment: After completion, securely close the primary container.
3.3. Decontamination and Cleanup

o Decontaminate Glassware and Equipment: Rinse all contaminated glassware and equipment
with a suitable solvent (e.g., 60-70% ethanol), followed by a thorough wash with soap and
water.[7]

o Clean the Work Area: Wipe down the work surface of the fume hood.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
last and wash hands thoroughly with soap and water.[1]

Operational and Disposal Plans
4.1. Spill Response
e Evacuate: In case of a spill, evacuate personnel from the immediate area.[1]

e Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to
soak up the liquid.[2]

Cleanup: Wearing appropriate PPE, collect the absorbed material and place it in a sealed,
vapor-tight plastic bag for disposal.[7]

Decontaminate: Clean the spill area with 60-70% ethanol followed by soap and water.[7]

4.2. Waste Disposal

Segregation: Collect all 1-Bromo-2-chloroethane waste, including contaminated materials,
in a designated, properly labeled, and sealed container.[1][2]

Disposal: Dispose of the waste through a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1] Do not discharge to sewer systems or contaminate
water, foodstuffs, or feed.[1] Follow all local, state, and federal regulations for hazardous
waste disposal.

Emergency First Aid Procedures

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

[2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[1][2]

Logical Workflow for Handling 1-Bromo-2-
chloroethane

Caption: Workflow for Safe Handling of 1-Bromo-2-chloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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